Cas no 446254-31-5 (PBDE 60)

• Product Name: PBDE 60
• CAS No: 446254-31-5
• Molecular Formula: C₁₂H₆OBr₄
• Molecular Weight: 485.791
• CID: 3163403
• PubChem ID: 38386

PBDE 60 Properties

Names and Identifiers

• 2，3，4，4'-Tetrabromodiphenyl ether
• 446254-31-5
• Benzene, 1,1'oxybis, tetrabromo deriv.
• 1,2,3-tribromo-4-(4-bromophenoxy)benzene
• PBDE 60
• Q27257516
• Tetrabromodiphenyl oxide
• Benzene, 1,2,3-tribromo-4-(4-bromophenoxy)-
• UNII-3L996AWV6J
• Diphenyl ether, tetrabromo derivative
• Tetrabromobiphenyl ether
• Toluene, dibromo derivative
• SCHEMBL22361231
• Benzene, 1,1'-oxybis-, tetrabromo deriv.
• ARERIMFZYPFJAV-UHFFFAOYSA-N
• BDE-60
• 2,3,4,4'-Tetrabromodiphenyl ether
• 3L996AWV6J
• DTXSID30879882
• WSA25431
• HSDB 7112
• Benzene, 1,1'-oxybis-, tetrabromo deriv

• InChIKey： ARERIMFZYPFJAV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H6Br4O/c13-7-1-3-8(4-2-7)17-10-6-5-9(14)11(15)12(10)16/h1-6H

Computed Properties

• Exact Mass: 485.71112Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 481.71522Da
• Heavy Atom Count: 17
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 6.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers